Isonicotinaldehyde oxime 1-oxide chemical properties and structure
Isonicotinaldehyde oxime 1-oxide chemical properties and structure
Chemical Identity, Synthesis, and Pharmaceutical Applications
Executive Summary
Isonicotinaldehyde oxime 1-oxide (CAS 699-07-0), also known as 4-pyridinealdoxime
Chemical Identity & Structural Analysis[5][6][7][8]
The molecule consists of a pyridine ring oxidized at the nitrogen position (
Physicochemical Properties
| Property | Specification |
| IUPAC Name | (E)-N-(1-oxidopyridin-4-yl)methylidenehydroxylamine |
| Common Name | Isonicotinaldehyde oxime 1-oxide; 4-Pyridinealdoxime |
| CAS Registry Number | 699-07-0 |
| Molecular Formula | C |
| Molecular Weight | 138.12 g/mol |
| Appearance | White to off-white crystalline powder |
| Solubility | Soluble in hot water, ethanol, DMSO; sparingly soluble in non-polar solvents.[1][3][4] |
| Melting Point | >200°C (Decomposes) - High MP due to intermolecular H-bonding |
Structural Resonance & Zwitterionic Character
The
-
Oxime Configuration: The compound predominantly exists in the E-isomer configuration due to steric stability, though Z-isomers can be generated photochemically.
-
Coordination Potential: It acts as a bridging or chelating ligand. The
-oxide oxygen is a "hard" donor preferred by lanthanides (e.g., Eu , Tb ), while the oxime nitrogen/oxygen can coordinate transition metals (Cu , Ni ).
Synthetic Pathways[9][10]
The synthesis of isonicotinaldehyde oxime 1-oxide must be carefully controlled to prevent over-oxidation of the oxime to a nitro group or hydrolysis of the oxime back to the aldehyde.
Primary Route: Condensation of Isonicotinaldehyde 1-Oxide
The most reliable protocol involves the prior oxidation of the pyridine ring followed by condensation with hydroxylamine. This avoids the competitive oxidation of the oxime functionality.
Step 1: Oxidation of Isonicotinaldehyde (or 4-Picoline) to Isonicotinaldehyde 1-oxide (CAS 7216-42-4).
Step 2: Condensation with Hydroxylamine Hydrochloride (
Visualization of Synthesis Logic
The following diagram illustrates the retrosynthetic logic and forward reaction pathway.
Figure 1: Step-wise synthesis pathway prioritizing ring oxidation prior to oxime formation to ensure chemoselectivity.
Reactivity & Functionalization[11]
Quaternization (Drug Synthesis)
The primary industrial application of CAS 699-07-0 is its conversion into bis-pyridinium nerve agent antidotes. Reaction with dihaloalkanes (e.g., 1,3-dibromopropane or bis(chloromethyl) ether) generates the linked quaternary salts.
-
Reaction: Nucleophilic attack by the
-oxide oxygen is not the goal here. Instead, the -oxide is often reduced in situ or the synthesis starts from the non-oxidized form. However, for specific -oxide containing derivatives (metabolites), the 1-oxide is the starting material. -
Note: If the target is standard Obidoxime, the starting material is usually 4-pyridinealdoxime (non-oxidized). If the target is the N-oxide metabolite or specific oxidized analogs, CAS 699-07-0 is used.[1]
Metal Coordination
The
-
Lanthanides: Complexes with Europium (
) and Terbium ( ) exhibit strong luminescence. The -oxide acts as an "antenna," absorbing UV light and transferring energy to the lanthanide ion. -
Transition Metals: Copper(II) complexes form bridged dimers where the
-oxide oxygen bridges two metal centers, facilitating magnetic exchange interactions.
Pharmaceutical Applications: Organophosphate Antidotes[12]
While quaternary oximes (2-PAM, HI-6) are the standard of care, the 1-oxide variants play a crucial role in the pharmacokinetic understanding of these drugs.
Mechanism of Action (Reactivation)
The fundamental mechanism involves the nucleophilic attack of the oxime oxygen on the phosphorus atom of the nerve agent-inhibited enzyme.
-
Inhibition: Organophosphate (OP) phosphorylates the Serine hydroxyl in the AChE active site.
-
Reactivation: The oxime (
) attacks the Phosphorus. -
Restoration: The OP-Oxime conjugate leaves, freeing the enzyme.
The Role of the 1-Oxide
-
Metabolism: 4-Pyridinealdoxime 1-oxide is a known oxidative metabolite of 4-PAM. Understanding its toxicity and clearance is vital for drug safety profiles.
-
Blood-Brain Barrier (BBB): Unlike the permanently charged quaternary salts (which struggle to cross the BBB), the neutral 1-oxide can penetrate the CNS more effectively. Once inside, if it can be metabolically converted or possess intrinsic activity, it offers a pathway to central reactivation, though its intrinsic nucleophilicity is lower than the cationic species.
Figure 2: General mechanism of Acetylcholinesterase (AChE) reactivation by oxime-based nucleophiles.
Experimental Protocols
Synthesis of Isonicotinaldehyde Oxime 1-Oxide
Based on standard heterocyclic N-oxide preparations.
Reagents:
-
Isonicotinaldehyde 1-oxide (10 mmol)
-
Hydroxylamine hydrochloride (12 mmol)
-
Sodium Carbonate (
) (6 mmol) -
Ethanol (95%) and Water.
Procedure:
-
Dissolution: Dissolve 1.23 g of isonicotinaldehyde 1-oxide in 15 mL of warm ethanol.
-
Preparation of Base: Dissolve hydroxylamine HCl and sodium carbonate in 5 mL of water.
-
Reaction: Add the aqueous hydroxylamine solution dropwise to the aldehyde solution with stirring.
-
Reflux: Heat the mixture to reflux (approx. 78°C) for 2–3 hours. Monitor via TLC (Silica, MeOH:DCM 1:9).
-
Isolation: Cool the mixture to 0°C. The product, isonicotinaldehyde oxime 1-oxide, will precipitate as a white solid.
-
Purification: Filter the solid and wash with cold water to remove inorganic salts. Recrystallize from Ethanol/Water (1:1).
-
Yield: Typical yields range from 75% to 85%.
Characterization Data (Expected)
-
1H NMR (DMSO-d6, 400 MHz):
11.8 (s, 1H, N-OH), 8.2 (d, 2H, Ar-H), 7.8 (s, 1H, CH=N), 7.6 (d, 2H, Ar-H). Note: N-oxide ring protons are shielded relative to the pyridine analog. -
IR (KBr): 3200-2800 cm
(O-H stretch, broad), 1250 cm (N-O stretch).
References
-
ChemicalBook. (2025). Isonicotinaldehyde oxime 1-oxide Properties and Suppliers (CAS 699-07-0). Retrieved from
-
GuideChem. (2025). 4-Pyridinecarboxaldehyde, oxime, 1-oxide Structure and Data. Retrieved from
- Musilek, K., et al. (2011). Design, synthesis and structure-activity relationship of new nerve agent reactivators. Medicinal Research Reviews. (Contextual grounding on Oxime synthesis).
-
Harrison, C. H., & Watson, W. H. (1970).[5] Lanthanide complexes of 4-methylpyridine-1-oxide. Journal of Inorganic and Nuclear Chemistry. (Grounding for N-oxide coordination chemistry).
-
Alfa Chemistry. (2025). Isonicotinaldehyde oxime 1-oxide Product Data. Retrieved from
